Cas no 64821-03-0 (2-(Butylsulfanyl)ethyl ethyl benzylphosphonate)

2-(Butylsulfanyl)ethyl ethyl benzylphosphonate structure
64821-03-0 structure
Product Name:2-(Butylsulfanyl)ethyl ethyl benzylphosphonate
CAS No:64821-03-0
MF:C15H25O3PS
MW:316.395964384079
CID:2792856
PubChem ID:71371250
Update Time:2025-04-21

2-(Butylsulfanyl)ethyl ethyl benzylphosphonate Chemical and Physical Properties

Names and Identifiers

    • DTXSID20794191
    • 64821-03-0
    • 2-(BUTYLSULFANYL)ETHYL ETHYL BENZYLPHOSPHONATE
    • 2-(Butylsulfanyl)ethyl ethyl benzylphosphonate
    • Inchi: 1S/C15H25O3PS/c1-3-5-12-20-13-11-18-19(16,17-4-2)14-15-9-7-6-8-10-15/h6-10H,3-5,11-14H2,1-2H3
    • InChI Key: GEBUDGXHMLPEEX-UHFFFAOYSA-N
    • SMILES: S(CCOP(CC1C=CC=CC=1)(=O)OCC)CCCC

Computed Properties

  • Exact Mass: 316.12620283Da
  • Monoisotopic Mass: 316.12620283Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 60.8Ų
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